molecular formula C12H16S B8685857 4,4,7-Trimethylthiochroman

4,4,7-Trimethylthiochroman

Cat. No.: B8685857
M. Wt: 192.32 g/mol
InChI Key: KDLSUKOUQHWVNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,4,7-Trimethylthiochroman is a useful research compound. Its molecular formula is C12H16S and its molecular weight is 192.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16S

Molecular Weight

192.32 g/mol

IUPAC Name

4,4,7-trimethyl-2,3-dihydrothiochromene

InChI

InChI=1S/C12H16S/c1-9-4-5-10-11(8-9)13-7-6-12(10,2)3/h4-5,8H,6-7H2,1-3H3

InChI Key

KDLSUKOUQHWVNO-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C1)C(CCS2)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

7 g (36.4 mmol) of 1-methyl-3-(3-methylbut-2-enyl)sulphanylbenzene and 50 ml of toluene are introduced into a round-bottomed flask and 10.4 g (54.6 mmol) of para-toluenesulphonic acid are added. The mixture in refluxed for four hours. The reaction medium is evaporated to dryness, the residue is taken up in water and ethyl ether and the organic phase is separated out after settling has taken place, dried over magnesium sulphate and evaporated. 6.8 g (97%) of the thiochroman are collected in the form of a brown oil.
Name
1-methyl-3-(3-methylbut-2-enyl)sulphanylbenzene
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
10.4 g
Type
reactant
Reaction Step Two

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